![molecular formula C11H8N2O2S B7585745 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one](/img/structure/B7585745.png)
3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one
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Overview
Description
3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one, also known as OBTA, is a heterocyclic compound that has been widely studied for its potential applications in medicinal chemistry. OBTA is a member of the benzothiazole family of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one is not yet fully understood. However, it is believed to act by inhibiting the growth of cancer cells through the induction of apoptosis. This compound has also been shown to inhibit the replication of certain viruses, such as HIV and herpes simplex virus.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of viruses, and act as a fluorescent probe for detecting metal ions. This compound has also been shown to exhibit antioxidant properties, which may contribute to its potential use as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one is its high yield and purity during synthesis. This compound is also relatively stable and can be stored for extended periods of time. However, one limitation of this compound is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one. One area of interest is the development of this compound-based fluorescent probes for detecting metal ions. Another potential direction is the use of this compound as a therapeutic agent for the treatment of cancer and viral infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in various applications.
Synthesis Methods
The synthesis of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one involves the reaction of 2-aminobenzenethiol with glyoxal monohydrate in the presence of acetic acid. The reaction proceeds through a condensation reaction to form the desired product. The yield of the reaction is typically high, and the purity of the product can be improved through recrystallization.
Scientific Research Applications
3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.
Properties
IUPAC Name |
3-(1,2-oxazol-3-ylmethyl)-1,3-benzothiazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2S/c14-11-13(7-8-5-6-15-12-8)9-3-1-2-4-10(9)16-11/h1-6H,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIFPXVLDZZIZEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)S2)CC3=NOC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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